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Compound of Interest

Compound Name: 2-Bromo-3'-hydroxyacetophenone

Cat. No.: B133987

Abstract

This application note provides a detailed protocol for the purification of 2-Bromo-3'-
hydroxyacetophenone via recrystallization. This method is designed for researchers,
scientists, and drug development professionals to obtain a high-purity crystalline product
suitable for further synthetic applications. The protocol outlines solvent selection, the
recrystallization procedure, and safety precautions. A summary of the key physical and
chemical properties of the compound is also presented.

Introduction

2-Bromo-3'-hydroxyacetophenone is a valuable intermediate in organic synthesis,
particularly in the preparation of various biologically active molecules and pharmaceutical
compounds.[1][2][3] The purity of this reagent is critical for the success of subsequent
reactions, impacting reaction yield and the impurity profile of the final product. Recrystallization
is a robust and widely used technique for the purification of solid organic compounds. The
principle of this method relies on the differential solubility of the compound and its impurities in
a selected solvent at different temperatures. This document provides a standardized protocol
for the recrystallization of 2-Bromo-3'-hydroxyacetophenone to achieve high purity.

Physicochemical Properties

A summary of the key physical and chemical properties of 2-Bromo-3'-hydroxyacetophenone
is provided in the table below.
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Property Value Reference
CAS Number 2491-37-4 [1112114]
Molecular Formula CsH7Bro:z [1112]14]
Molecular Weight 215.04 g/mol [11[2]
Appearance White to off-white crystalline ]

powder
Melting Point 70-74 °C [1][3][5]
Boiling Point 327.8 £ 22.0 °C (Predicted) [11[3]

Soluble in Dichloromethane,

N Ethyl Acetate, Methanol.
Solubility _ , [1](2][4]
Sparingly soluble in water (1.7

g/L at 25 °C).

Storage Temperature 2-8°C [1][2]

Safety Precautions

2-Bromo-3'-hydroxyacetophenone is a hazardous substance and must be handled with
appropriate safety measures in a well-ventilated fume hood.[6]

Hazards: Harmful if swallowed, causes severe skin burns and eye damage, and may cause
skin sensitization.[5][6][7]

e Personal Protective Equipment (PPE): Wear safety glasses with side shields or goggles, a
face shield, chemical-resistant gloves, and a lab coat.[5]

» Handling: Avoid inhalation of dust and contact with skin and eyes.[6] In case of accidental
contact, flush the affected area with copious amounts of water.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[6]

Experimental Protocol: Recrystallization of 2-
Bromo-3'-hydroxyacetophenone
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Principle

This protocol is based on the principle of differential solubility. An appropriate solvent is one in

which 2-Bromo-3'-hydroxyacetophenone is sparingly soluble at room temperature but highly
soluble at an elevated temperature. Impurities should either be insoluble at high temperatures

or remain soluble at low temperatures.

Materials and Equipment

e Crude 2-Bromo-3'-hydroxyacetophenone

o Recrystallization solvent (e.g., Ethanol, Isopropanol, or a mixture such as Ethanol/Water)
o Erlenmeyer flasks

e Hot plate with magnetic stirring capabilities

e Magnetic stir bar

e Buchner funnel and flask

 Filter paper

e Ice bath

e Spatula

e Watch glass

Solvent Selection

The choice of solvent is critical for successful recrystallization. Based on known solubility data,
several solvents can be considered. The ideal solvent should dissolve the compound when hot
but not when cold.

» Good solubility has been noted in: Methanol, Dichloromethane, and Ethyl Acetate.[1][2]

o« Recommended starting solvents for recrystallization: Alcohols such as ethanol or isopropanol
are often good candidates for moderately polar compounds like this acetophenone
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derivative. A mixed solvent system, such as ethanol/water, can also be effective.

A preliminary small-scale test with a few milligrams of the crude product in different solvents is
recommended to determine the optimal solvent or solvent mixture.

Recrystallization Procedure

The following workflow outlines the steps for the purification of 2-Bromo-3'-
hydroxyacetophenone by recrystallization.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-Bromo-3'-hydroxyacetophenone | 2491-37-4 [m.chemicalbook.com]

e 2. 2-Bromo-3'-hydroxyacetophenone CAS#: 2491-37-4 [m.chemicalbook.com]

e 3. 2-bromo-3-hydroxyacetophenone | 2491-37-4 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
e 4. Page loading... [wap.guidechem.com]

e 5. 2-Bromo-3 -hydroxyacetophenone 2491-37-4 [sigmaaldrich.com]

o 6. datasheets.scbt.com [datasheets.scbt.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b133987?utm_src=pdf-body
https://www.benchchem.com/product/b133987?utm_src=pdf-body
https://www.benchchem.com/product/b133987?utm_src=pdf-body-img
https://www.benchchem.com/product/b133987?utm_src=pdf-custom-synthesis
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB8498717.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8498717_EN.htm
https://www.chemicalbull.com/products/2-bromo-3-hydroxyacetophenone
https://wap.guidechem.com/encyclopedia/2-bromo-3-hydroxyacetophenone-dic303641.html
https://www.sigmaaldrich.com/US/en/product/aldrich/594709
https://datasheets.scbt.com/sc-229998.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 7.2-Bromo-2'-hydroxyacetophenone | CBH7BrO2 | CID 200671 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application Note: Purification of 2-Bromo-3'-
hydroxyacetophenone by Recrystallization]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b133987#purification-of-2-bromo-3-
hydroxyacetophenone-by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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